Cas no 2229507-89-3 (3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2229507-89-3
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 5943656
• PubChem ID: 165797142
• Update Time: 2025-05-23

3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid
• EN300-1954741
• 2229507-89-3

• Inchi： 1S/C8H6ClF2NO2/c9-6-3-5(1-2-12-6)4-8(10,11)7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： FELORJQGXBXFJN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 221.0055125g/mol
• Monoisotopic Mass: 221.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid

3-(2-Chloropyridin-4-yl)-2,2-difluoropropanoic Acid: A Comprehensive Overview

3-(2-Chloropyridin-4-yl)-2,2-difluoropropanoic acid (CAS No. 2229507-89-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with a chlorine atom at the 2-position and a propanoic acid moiety with two fluorine atoms at the 2-position. This combination of functional groups imparts distinctive chemical properties, making it a valuable subject for research.

The synthesis of 3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the demands of pharmaceutical and industrial applications.

One of the most promising aspects of this compound is its potential as a building block in drug design. The pyridine ring is known for its ability to form hydrogen bonds and participate in π-π interactions, which are critical for molecular recognition in biological systems. The presence of fluorine atoms further enhances the compound's pharmacokinetic properties, such as lipophilicity and metabolic stability. Recent research has demonstrated that derivatives of 3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid exhibit potent inhibitory activity against various enzymes implicated in diseases like cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid has shown potential in materials science. Its fluorinated structure makes it a candidate for use in high-performance polymers and coatings. Researchers have investigated its ability to form self-assembled monolayers, which could be utilized in the development of advanced sensors and electronic devices. These findings highlight the versatility of the compound across multiple disciplines.

The safety profile of 3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid has also been a subject of recent studies. Acute toxicity tests indicate that the compound exhibits low toxicity at therapeutic doses, making it a safer option for pharmaceutical applications. However, long-term toxicity studies are still underway to fully understand its safety profile and ensure compliance with regulatory standards.

Looking ahead, ongoing research is focused on exploring novel applications and improving the efficiency of 3-(2-chloropyridin-4-yl)-2,2-difluoropropanoic acid production. Collaborative efforts between academic institutions and industry partners are expected to drive further advancements in this field. As our understanding of this compound deepens, it is anticipated that new breakthroughs will emerge, contributing to both scientific knowledge and practical innovations.